Cas no 2172394-96-4 (5-(cyclopropylmethyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one)

• Product Name: 5-(cyclopropylmethyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one
• CAS No: 2172394-96-4
• MF: C₁₄H₁₆N₂OS
• MW: 260.354641914368
• CID: 6361061
• PubChem ID: 165844556
• Update Time: 2025-07-15

5-(cyclopropylmethyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one
• EN300-1267691
• 5-(cyclopropylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one
• 2172394-96-4

• Inchi： 1S/C14H16N2OS/c17-13-12-9-3-1-2-4-10(9)18-14(12)16-11(15-13)7-8-5-6-8/h8H,1-7H2,(H,15,16,17)
• InChI Key： GLHUCZFJKRNLAY-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(CC3CC3)=N2)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 260.09833431g/mol
• Monoisotopic Mass: 260.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.7Ų

Additional information on 5-(cyclopropylmethyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one

Exploring the Unique Properties and Applications of 5-(cyclopropylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one (CAS No. 2172394-96-4)

In the rapidly evolving field of pharmaceutical and agrochemical research, the compound 5-(cyclopropylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one (CAS No. 2172394-96-4) has garnered significant attention due to its unique structural features and potential applications. This tricyclic heterocyclic molecule, characterized by its cyclopropylmethyl and thiadiazatricyclic moieties, presents a fascinating case study for chemists and researchers exploring novel bioactive compounds.

The structural complexity of this compound, particularly its 8-thia-4,6-diazatricyclo core, offers intriguing possibilities for drug discovery. Recent trends in pharmaceutical research highlight a growing interest in sulfur-containing heterocycles, as they often exhibit enhanced binding affinity and metabolic stability. This aligns with the increasing demand for next-generation small molecule therapeutics that can address challenging biological targets.

From a synthetic chemistry perspective, the tricyclic[7.4.0.0²,⁷]trideca scaffold presents both challenges and opportunities. Researchers are particularly interested in developing efficient synthetic routes to this framework, as evidenced by the rising number of publications exploring tricyclic nitrogen-sulfur heterocycles. The compound's cyclopropylmethyl substituent adds another dimension of interest, given the well-documented effects of cyclopropane rings on molecular conformation and bioactivity.

In the context of current research trends, this compound's potential extends beyond traditional pharmaceutical applications. The scientific community is actively investigating similar structures for their possible use in materials science, particularly in the development of organic semiconductors and photovoltaic materials. The conjugated system within the diazatricyclic core suggests interesting electronic properties that warrant further exploration.

Analytical characterization of 5-(cyclopropylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one presents its own set of challenges and opportunities. Advanced techniques such as NMR crystallography and high-resolution mass spectrometry are being employed to fully elucidate its structural properties. These studies are crucial for understanding the compound's conformational dynamics and potential molecular recognition properties.

The compound's stability profile and physicochemical properties are subjects of ongoing research. Preliminary data suggests interesting characteristics regarding its solubility profile and thermal stability, making it a candidate for various formulation development studies. These properties are particularly relevant given the current industry focus on improved drug delivery systems and formulation technologies.

From a computational chemistry perspective, 2172394-96-4 offers rich opportunities for molecular modeling and quantum chemical calculations. The compound's unique architecture makes it an interesting subject for studies on molecular orbital theory and electronic structure predictions. Such computational approaches are becoming increasingly important in modern rational drug design strategies.

Patent literature reveals growing interest in this structural class, with several applications covering related tricyclic diazathia compounds. The intellectual property landscape suggests potential therapeutic applications in areas such as central nervous system disorders and metabolic diseases, though specific indications for this particular compound remain to be fully elucidated.

Environmental and green chemistry considerations are also relevant when discussing this compound. Researchers are investigating more sustainable synthetic approaches to such complex heterocycles, aligning with the broader movement toward eco-friendly synthetic methodologies. The development of catalytic processes for constructing similar frameworks represents an active area of investigation.

As the scientific community continues to explore the potential of 5-(cyclopropylmethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one, its unique combination of structural features ensures it will remain a subject of interest across multiple disciplines. Future research directions may include detailed structure-activity relationship studies, exploration of its supramolecular chemistry properties, and investigation of its potential in emerging areas such as chemical biology and medicinal chemistry.